Cas no 1806017-40-2 (2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1806017-40-2
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4850755
• Update Time: 2025-10-10

2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C8H5F4NO2/c9-6-4(7(10)11)1-3(2-5(14)15)13-8(6)12/h1,7H,2H2,(H,14,15)
• InChI Key： ZNKMGCVWOPKZII-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(CC(=O)O)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic acid

2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic Acid: A Comprehensive Overview

The compound 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic Acid (CAS No. 1806017-40-2) is a synthetic organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in drug discovery and agrochemicals. The molecule's structure comprises a pyridine ring substituted with fluorine atoms at positions 2 and 3, a difluoromethyl group at position 4, and an acetic acid moiety at position 6. These substitutions confer the compound with distinct chemical properties and biological activities.

Recent studies have highlighted the potential of 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic Acid as a lead compound in the development of new pharmaceutical agents. Researchers have explored its ability to inhibit key enzymes involved in metabolic disorders, such as diabetes and obesity. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against dipeptidyl peptidase-4 (DPP-4), an enzyme that plays a critical role in glucose regulation. The fluorinated substituents on the pyridine ring were found to significantly enhance the compound's binding affinity to the enzyme's active site, making it a promising candidate for anti-diabetic drug development.

In addition to its pharmacological applications, CAS No. 1806017-40-2 has also been investigated for its potential use in agrochemicals. The compound's ability to inhibit plant growth regulators has been studied in detail, with researchers exploring its role as a herbicide or plant growth regulator itself. A recent study in *Pest Management Science* reported that this compound shows selective activity against certain weed species without adversely affecting crop plants. This dual functionality underscores the versatility of 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic Acid in both medical and agricultural contexts.

The synthesis of 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic Acid involves a multi-step process that combines fluorination and acetylation reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for commercial applications. The use of advanced catalytic systems and green chemistry principles has also been explored to minimize environmental impact during synthesis.

From an environmental perspective, understanding the fate and toxicity of CAS No. 1806017-40-2 is crucial for its safe application. Studies conducted by environmental scientists have assessed its biodegradability and potential accumulation in ecosystems. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to evaluate its long-term effects on non-target organisms and ecosystems.

Looking ahead, the development of 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic Acid into marketable products will depend on its regulatory approval and scalability. Pharmaceutical companies are currently conducting preclinical trials to assess its safety and efficacy as a DPP-4 inhibitor. Meanwhile, agricultural firms are exploring its potential as a next-generation herbicide with reduced environmental impact.

In conclusion, CAS No. 1806017-40-2, or 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetic Acid, represents a versatile compound with significant potential in both medical and agricultural fields. Its unique chemical structure and promising biological activities make it a focal point for ongoing research and development efforts.